97-50-7

5-Chloro-2,4-dimethoxyaniline

In Stock

• CAS RN:
• 97-50-7

• Formula:
• C8H10ClNO2

• InChI:
• InChI=1S/C8H10ClNO2/c1-11-7-4-8(12-2)6(10)3-5(7)9/h3-4H,10H2,1-2H3

• InChIKey:
• OLCMNCWEUMBNIS-UHFFFAOYSA-N

• 5-Chloro-2,4-dimethoxyaniline is a useful research compound. Its molecular formula is C8H10ClNO2 and its molecular weight is 187.62 g/mol. The purity is usually 95%.

N-Nitrosopendimethalin

In Stock

• CAS RN:
• 68897-50-7

• Formula:
• C13H18N4O5

• InChI:
• InChI=1S/C13H18N4O5/c1-5-10(6-2)15(14-18)13-11(16(19)20)7-8(3)9(4)12(13)17(21)22/h7,10H,5-6H2,1-4H3

• InChIKey:
• MIHBNYMMGYGFGX-UHFFFAOYSA-N

• N-Nitrosopendimethalin is a useful research compound. Its molecular formula is C13H18N4O5 and its molecular weight is 310.31 g/mol. The purity is usually 95%.

(E)-7-allyl-8-(2-(3-bromo-4-hydroxy-5-methoxybenzylidene)hydrazinyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 398997-50-7

• Formula:
• C18H19BrN6O4

• InChI:
• InChI=1S/C18H19BrN6O4/c1-5-6-25-13-15(23(2)18(28)24(3)16(13)27)21-17(25)22-20-9-10-7-11(19)14(26)12(8-10)29-4/h5,7-9,26H,1,6H2,2-4H3,(H,21,22)/b20-9+

• InChIKey:
• PABRJUUAHRWKMP-AWQFTUOYSA-N

• (E)-7-allyl-8-(2-(3-bromo-4-hydroxy-5-methoxybenzylidene)hydrazinyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C18H19BrN6O4 and its molecular weight is 463.292. The purity is usually 95%.

3-Methyl-4-isopropoxybenzonitrile

Usually In Stock

• CAS RN:
• 610797-50-7

• Formula:
• C11H13NO

• InChI:
• InChI=1S/C11H13NO/c1-8(2)13-11-5-4-10(7-12)6-9(11)3/h4-6,8H,1-3H3

• InChIKey:
• VFZZOEOIOLTOEE-UHFFFAOYSA-N

• 3-Methyl-4-isopropoxybenzonitrile is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.

N-[4-({3-[(3,4-dimethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-yl}amino)phenyl]acetamide

In Stock

• CAS RN:
• 872197-50-7

• Formula:
• C25H22N6O3S

• InChI:
• InChI=1S/C25H22N6O3S/c1-15-8-13-20(14-16(15)2)35(33,34)25-24-28-23(21-6-4-5-7-22(21)31(24)30-29-25)27-19-11-9-18(10-12-19)26-17(3)32/h4-14H,1-3H3,(H,26,32)(H,27,28)

• InChIKey:
• ZUKMPOATJMQCPN-UHFFFAOYSA-N

• N-[4-({3-[(3,4-dimethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-yl}amino)phenyl]acetamide is a useful research compound. Its molecular formula is C25H22N6O3S and its molecular weight is 486.55. The purity is usually 95%.

N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide

In Stock

• CAS RN:
• 872597-50-7

• Formula:
• C22H21N5O3S

• InChI:
• InChI=1S/C22H21N5O3S/c1-13-6-8-15(9-7-13)20(29)24-18-19(23)25-22(26-21(18)30)31-12-17(28)27-11-10-14-4-2-3-5-16(14)27/h2-9H,10-12H2,1H3,(H,24,29)(H3,23,25,26,30)

• InChIKey:
• XEEFZJPCHVCAKM-UHFFFAOYSA-N

• N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.

1-butyl-5-chloro-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 937597-50-7

• Formula:
• C13H16ClN3O2

• InChI:
• InChI=1S/C13H16ClN3O2/c1-4-5-6-17-12-9(7(2)16-17)10(13(18)19)11(14)8(3)15-12/h4-6H2,1-3H3,(H,18,19)

• InChIKey:
• KPMGDVVEIQYFBJ-UHFFFAOYSA-N

• 1-butyl-5-chloro-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H16ClN3O2 and its molecular weight is 281.74. The purity is usually 95%.

N-(3-(4-(dimethylamino)phenyl)propyl)-2-(3-methoxyphenoxy)acetamide

In Stock

• CAS RN:
• 953197-50-7

• Formula:
• C20H26N2O3

• InChI:
• InChI=1S/C20H26N2O3/c1-22(2)17-11-9-16(10-12-17)6-5-13-21-20(23)15-25-19-8-4-7-18(14-19)24-3/h4,7-12,14H,5-6,13,15H2,1-3H3,(H,21,23)

• InChIKey:
• ROQMIGZTZAIPBW-UHFFFAOYSA-N

• N-(3-(4-(dimethylamino)phenyl)propyl)-2-(3-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C20H26N2O3 and its molecular weight is 342.439. The purity is usually 95%.

Fmoc-L-2-(5-bromothienyl)alanine

In Stock

• CAS RN:
• 220497-50-7

• Formula:
• C22H18BrNO4S

• InChI:
• InChI=1S/C22H18BrNO4S/c23-20-10-9-13(29-20)11-19(21(25)26)24-22(27)28-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18-19H,11-12H2,(H,24,27)(H,25,26)/t19-/m0/s1

• InChIKey:
• ABNLVFDGUSJGFG-IBGZPJMESA-N

• Fmoc-l-2-(5-bromothienyl)alanine
  
  

apolipoprotein C-II (Toronto)

• CAS RN:
• 107497-50-7

• Formula:
• C9H12ClNO2

• Apolipoprotein C-II (Toronto), also known as Apolipoprotein C-II (Toronto), is a useful research compound. Its molecular formula is C9H12ClNO2. The purity is usually 95%.

(S)-5,6-dibenzyl-2-oxa-8-thia-5-azaspiro[3.4]octane

In Stock

• CAS RN:
• 1556097-50-7

• Formula:
• C19H21NOS

• InChI:
• InChI=1S/C19H21NOS/c1-3-7-16(8-4-1)11-18-13-22-19(14-21-15-19)20(18)12-17-9-5-2-6-10-17/h1-10,18H,11-15H2/t18-/m0/s1

• InChIKey:
• LLLLZGBLYJZRDG-SFHVURJKSA-N

• (S)-5,6-dibenzyl-2-oxa-8-thia-5-azaspiro[3.4]octane is a useful research compound. Its molecular formula is C19H21NOS and its molecular weight is 311.44. The purity is usually 95%.

6-Chlorospiro[chromane-4,2'-cyclopropane]-1'-carboxylic acid

Usually In Stock

• CAS RN:
• 1784597-50-7

• Formula:
• C12H11ClO3

• InChI:
• InChI=1S/C12H11ClO3/c13-7-1-2-10-8(5-7)12(3-4-16-10)6-9(12)11(14)15/h1-2,5,9H,3-4,6H2,(H,14,15)

• InChIKey:
• MLFMKEHMBCKEPZ-UHFFFAOYSA-N

• 6-Chlorospiro[chromane-4,2'-cyclopropane]-1'-carboxylic acid is a useful research compound. Its molecular formula is C12H11ClO3 and its molecular weight is 238.67. The purity is usually 95%.

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

In Stock

• CAS RN:
• 1019097-50-7

• Formula:
• C22H20N6O

• InChI:
• InChI=1S/C22H20N6O/c1-15-14-16(2)28(27-15)21-13-12-20(25-26-21)23-18-8-10-19(11-9-18)24-22(29)17-6-4-3-5-7-17/h3-14H,1-2H3,(H,23,25)(H,24,29)

• InChIKey:
• RVVSVZIOKBZIIE-UHFFFAOYSA-N

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is a useful research compound. Its molecular formula is C22H20N6O and its molecular weight is 384.4 g/mol. The purity is usually 95%.

N-Methyl-N-[2-oxo-2-[propan-2-yl(thiophen-2-ylmethyl)amino]ethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2201497-50-7

• Formula:
• C14H20N2O2S

• InChI:
• InChI=1S/C14H20N2O2S/c1-5-13(17)15(4)10-14(18)16(11(2)3)9-12-7-6-8-19-12/h5-8,11H,1,9-10H2,2-4H3

• InChIKey:
• XXVIFSACGRUQDE-UHFFFAOYSA-N

• N-Methyl-N-[2-oxo-2-[propan-2-yl(thiophen-2-ylmethyl)amino]ethyl]prop-2-enamide is a useful research compound. Its molecular formula is C14H20N2O2S and its molecular weight is 280.39. The purity is usually 95%.

(1R,2R)-2-(3-Fluoropyridin-2-yl)oxycyclopentan-1-amine

Usually In Stock

• CAS RN:
• 2277197-50-7

• Formula:
• C10H13FN2O

• InChI:
• InChI=1S/C10H13FN2O/c11-7-3-2-6-13-10(7)14-9-5-1-4-8(9)12/h2-3,6,8-9H,1,4-5,12H2/t8-,9-/m1/s1

• InChIKey:
• UTUOMWOJNPUAHG-RKDXNWHRSA-N

• (1R,2R)-2-(3-Fluoropyridin-2-yl)oxycyclopentan-1-amine is a useful research compound. Its molecular formula is C10H13FN2O and its molecular weight is 196.225. The purity is usually 95%.

2-Methoxy-1-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethanone

Usually In Stock

• CAS RN:
• 2379997-50-7

• Formula:
• C15H19F3N2O3

• InChI:
• InChI=1S/C15H19F3N2O3/c1-22-10-13(21)20-7-3-4-11(8-20)9-23-14-12(15(16,17)18)5-2-6-19-14/h2,5-6,11H,3-4,7-10H2,1H3

• InChIKey:
• FGFJDZYCYDLWMY-UHFFFAOYSA-N

• 2-Methoxy-1-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethanone is a useful research compound. Its molecular formula is C15H19F3N2O3 and its molecular weight is 332.323. The purity is usually 95%.